N-methyl-N-(piperidin-3-yl)methanesulfonamide hydrochloride

• IUPAC Name: N-methyl-N-piperidin-3-ylmethanesulfonamide;hydrochloride
• InChI: InChI=1S/C7H16N2O2S.ClH/c1-9(12(2,10)11)7-4-3-5-8-6-7;/h7-8H,3-6H2,1-2H3;1H
• InChI Key: KMRXTSVFRZNPJN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCNC1)S(=O)(=O)C.Cl
• Molecular Formula: C7H17ClN2O2S
• Molecular Weight: 228.74 g/mol

Description

“N-methyl-N-(piperidin-3-yl)methanesulfonamide hydrochloride” is a chemical compound with the CAS Number: 1354963-42-0. It has a molecular weight of 228.74. The IUPAC name for this compound is N-methyl-N-(3-piperidinyl)methanesulfonamide hydrochloride. It is a solid substance.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H16N2O2S.ClH/c1-9(12(2,10)11)7-4-3-5-8-6-7;/h7-8H,3-6H2,1-2H3;1H. This code provides a standard way to encode the molecular structure using text.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It has a molecular weight of 228.74. The InChI code for this compound is 1S/C7H16N2O2S.ClH/c1-9(12(2,10)11)7-4-3-5-8-6-7;/h7-8H,3-6H2,1-2H3;1H.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis of Piperidine Derivatives: The compound is involved in the synthesis of piperidine derivatives, showcasing its role in nucleophile-promoted alkyne-iminium ion cyclizations, which is a critical reaction in the synthesis of heterocyclic compounds (Arnold et al., 2003). Such reactions are fundamental in creating complex organic molecules with potential pharmacological activities.
• Structural Studies: The chemical structure and conformation of derivatives of methanesulfonamide, including those related to the target compound, have been extensively studied, providing insights into their molecular geometry, hydrogen bonding, and potential for biological activity (Gowda, Foro, & Fuess, 2007). These structural analyses are crucial for understanding the physical and chemical properties that govern the biological activity of these compounds.

Potential Biological Applications

• Design of Selective Ligands: The N-alkylation of the sulfonamide moiety in arylsulfonamide derivatives of (aryloxy)ethyl piperidines is a strategy for designing selective ligands for the 5-HT7 receptor, indicating potential applications in treating central nervous system disorders. This approach has led to the identification of compounds with potent and selective antagonistic activity at the 5-HT7 receptor, as well as multimodal 5-HT/dopamine receptor ligands, showcasing the therapeutic potential of N-alkylated arylsulfonamides (Canale et al., 2016).
• Synthesis of β3 Agonists: Novel (4-piperidin-1-yl)-phenyl sulfonamides have been synthesized and evaluated for their biological activity on the human β3-adrenergic receptor, demonstrating the compound's role in the development of β3 agonists with potential applications in treating metabolic disorders (Hu et al., 2001).

Safety and Hazards

The safety information for “N-methyl-N-(piperidin-3-yl)methanesulfonamide hydrochloride” includes several hazard statements: H315, H319, H335. These codes correspond to specific hazards: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501. These codes correspond to recommended measures to minimize or prevent adverse effects.